4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)benzyl)-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-[[4-(trifluoromethoxy)phenyl]methyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C14H18BF3O3/c1-12(2)13(3,4)21-15(20-12)9-10-5-7-11(8-6-10)19-14(16,17)18/h5-8H,9H2,1-4H3
• InChI Key: CQXXCBRJJSMFRZ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)CC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C14H18BF3O3
• DSSTOX Substance ID: DTXSID00584779
• Molecular Weight: 302.10 g/mol
• CAS RN: 872038-32-9

Description

4,4,5,5-Tetramethyl-2-(4-(trifluoromethoxy)benzyl)-1,3,2-dioxaborolane, often referred to as 4,4,5,5-TMB-Tf-DOB, is an organic compound that is primarily used as a reagent in organic synthesis. It is a white, crystalline solid that is insoluble in water and soluble in polar organic solvents. 4,4,5,5-TMB-Tf-DOB is a versatile reagent and has been used in a variety of chemical reactions, including Diels-Alder reactions, Wittig reactions, and the synthesis of various heterocycles. In addition, it has been used as a catalyst in the synthesis of polymers, as a ligand in transition metal-catalyzed reactions, and as a reagent in the synthesis of bioactive compounds.

Scientific Research Applications

Synthesis Applications

• Benzyloxycyanophenylboronic Esters Synthesis : The compound has been used in synthesizing new benzyloxycyanoboronic esters, which have potential applications in various chemical reactions (El Bialy, Abd El Kader, & Boykin, 2011).

• Synthesis of Boron Capped Polyenes : It plays a role in the synthesis of boron-containing stilbene derivatives, which are significant in creating materials for LCD technology and potentially treating neurodegenerative diseases (Das, Mahalingam, Das, Hosmane, & Evans, 2015).

• Ketone Reduction Catalyst : It acts as a catalyst in the reduction of ketones, demonstrating its utility in organic synthesis and potential pharmaceutical applications (Query, Squier, Larson, Isley, & Clark, 2011).

Material Science and Electronics

• Development of Silicon-Based Drugs and Odorants : Its derivatives have been used as building blocks in synthesizing biologically active compounds, showcasing its role in drug development (Büttner, Nätscher, Burschka, & Tacke, 2007).

• LCD Technology Materials : The boron-containing polyene systems synthesized using this compound are potential intermediates for creating new materials for LCD technology (Das et al., 2015).

Chemical Analysis and Structural Studies

• Crystal Structure and DFT Study : It has been used in creating compounds for crystallographic and conformational analyses, contributing to the understanding of molecular structures (Huang et al., 2021).

• Synthesis of Mercapto- and Piperazino-methyl-phenylboronic Acid Derivatives : Its derivatives are synthesized and studied for their inhibitory activity against serine proteases, providing insights into enzyme inhibition (Spencer et al., 2002).

Mechanism of Action

Target of Action

The compound, also known as “4-(Trifluoromethoxy)benzylboronic acid pinacol ester”, is a significant reaction intermediate in organic synthesis reactions . It is an important boric acid derivative

Mode of Action

This compound is obtained by a two-step substitution reaction . It has many applications in carbon-carbon coupling and carbon heterocoupling reactions

Biochemical Pathways

The compound plays a crucial role in various biochemical pathways, particularly in carbon-carbon coupling and carbon heterocoupling reactions

Result of Action

The compound has good biological activity and pharmacological effects . It has been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . .